N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide

• IUPAC Name: N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C18H24N4OS/c19-14-18(7-13-24-15-18)20-17(23)6-8-21-9-11-22(12-10-21)16-4-2-1-3-5-16/h1-5H,6-13,15H2,(H,20,23)
• InChI Key: BAEZYPURWBUOBB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(C#N)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H24N4OS
• Molecular Weight: 344.5 g/mol

Description

N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide (CTPP) is a chemical compound that has been extensively studied for its potential use in scientific research. CTPP is a piperazine derivative that has shown promising results in various biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide involves its binding to dopamine D3 and serotonin receptors, which leads to the inhibition of their activity. The inhibition of dopamine D3 and serotonin receptors results in the modulation of various physiological and biochemical processes, including neurotransmitter release, gene expression, and protein synthesis.
Biochemical and Physiological Effects:
N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, gene expression, and protein synthesis. N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has been shown to increase the release of dopamine in the prefrontal cortex, which is involved in cognitive processes such as attention and working memory. N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has also been shown to decrease the release of serotonin in the dorsal raphe nucleus, which is involved in mood regulation.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide in lab experiments include its high purity, stability, and specificity for dopamine D3 and serotonin receptors. N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has been extensively studied and optimized for its use in various scientific research applications. The limitations of using N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide, including its potential use in the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and addiction. N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has also shown potential as a tool for studying the role of dopamine D3 and serotonin receptors in various physiological and biochemical processes. Further studies are needed to determine the safety and efficacy of N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide in vivo and its potential use as a therapeutic agent.
In conclusion, N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide is a promising chemical compound that has shown potential in various scientific research applications. Its synthesis method has been extensively studied and optimized, and its mechanism of action and biochemical and physiological effects have been well characterized. N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has several advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide involves the reaction of 3-mercapto-1,2,4-thiadiazole with 1-benzyl-4-(2-chloroethyl)piperazine in the presence of triethylamine. The resulting product is then reacted with 3-cyanopropanoyl chloride to yield N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide. The synthesis method of N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has been extensively studied and optimized to yield high purity and yield.

Scientific Research Applications

N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has shown potential in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has been studied for its potential use as a dopamine D3 receptor antagonist, which is implicated in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction. N-(3-cyanothiolan-3-yl)-3-(4-phenylpiperazin-1-yl)propanamide has also been studied for its potential use as a serotonin receptor antagonist, which is involved in various physiological processes such as mood regulation, appetite, and sleep.